Zirconium(IV) trifluoromethanesulphonate

• IUPAC Name: trifluoromethanesulfonate;zirconium(4+)
• InChI: InChI=1S/4CHF3O3S.Zr/c4*2-1(3,4)8(5,6)7;/h4*(H,5,6,7);/q;;;;+4/p-4
• InChI Key: WJPWYVWFKYPSJS-UHFFFAOYSA-J
• Canonical SMILES: C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].[Zr+4]
• Molecular Formula: C4F12O12S4Zr
• Molecular Weight: 687.5 g/mol

Description

Zirconium(IV) trifluoromethanesulphonate, also known as Zr(OTf)4, is an inorganic compound with the chemical formula ZrF3SO3. It is a white, crystalline solid with a molecular weight of 393.25 g/mol and a melting point of 182 °C. Zr(OTf)4 is a versatile reagent used in a variety of chemical reactions, including the synthesis of organic compounds, the purification of organic compounds, and the preparation of metal complexes. It is also used in the laboratory for the preparation of catalysts and catalytic intermediates.

Scientific Research Applications

Zirconium(IV) trifluoromethanesulphonate(OTf)4 is widely used in scientific research for a variety of applications. It is used as a catalyst for the synthesis of organic compounds, the purification of organic compounds, and the preparation of metal complexes. It is also used in the laboratory for the preparation of catalysts and catalytic intermediates. In addition, it is used in the synthesis of polymers, the preparation of nanoparticles, and the synthesis of pharmaceuticals.

Mechanism of Action

Zirconium(IV) trifluoromethanesulphonate(OTf)4 acts as a Lewis acid, which is a species that can accept a pair of electrons from a donor molecule. In the presence of a suitable donor molecule, such as an alcohol, the Lewis acid-base reaction is initiated, resulting in the formation of a zirconium-alcohol complex. This complex is then able to react with other molecules, resulting in the formation of the desired product.
Biochemical and Physiological Effects
Zirconium(IV) trifluoromethanesulphonate(OTf)4 is not known to have any significant biochemical or physiological effects in humans or animals. It is not toxic and is not known to be an irritant.

Advantages and Limitations for Lab Experiments

The advantages of using Zirconium(IV) trifluoromethanesulphonate(OTf)4 in laboratory experiments include its high solubility in water and its ability to act as a catalyst for a variety of reactions. Its low cost and availability also make it an attractive reagent for use in the laboratory. The main limitation of using Zirconium(IV) trifluoromethanesulphonate(OTf)4 is that it is not very stable in the presence of light and oxygen, and therefore must be stored in a dark, sealed container.

Future Directions

There are a number of potential future directions for the use of Zirconium(IV) trifluoromethanesulphonate(OTf)4 in scientific research. These include its use as a catalyst for the synthesis of nanomaterials, its use as a catalyst for the synthesis of pharmaceuticals, its use in the preparation of metal complexes, and its use in the synthesis of polymers. In addition, further research is needed to explore its potential uses in the purification of organic compounds and its potential applications in the field of biotechnology.

Synthesis Methods

Zirconium(IV) trifluoromethanesulphonate(OTf)4 can be synthesized from the reaction of zirconium(IV) oxide and trifluoromethanesulfonic acid. The reaction is carried out in an aqueous solution at a temperature of 80 °C. The reaction can be represented by the following equation:
Zirconium(IV) trifluoromethanesulphonateO2 + 3HF2SO3 → Zirconium(IV) trifluoromethanesulphonate(OTf)4 + 2H2O